Cas no 2128704-81-2 (1-[2-(1-Methyl-1H-benzimidazol-2-yl)-1-pyrrolidinyl]-2-propen-1-one)

• Product Name: 1-[2-(1-Methyl-1H-benzimidazol-2-yl)-1-pyrrolidinyl]-2-propen-1-one
• CAS No: 2128704-81-2
• MF: C₁₅H₁₇N₃O
• MW: 255.314983129501
• CID: 5409172
• PubChem ID: 127265282
• Update Time: 2025-06-20

1-[2-(1-Methyl-1H-benzimidazol-2-yl)-1-pyrrolidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• Z1938191147
• 2128704-81-2
• EN300-6636750
• 1-[2-(1-methyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-1-yl]prop-2-en-1-one
• AKOS030682333
• 1-[2-(1-Methylbenzimidazol-2-yl)pyrrolidin-1-yl]prop-2-en-1-one
• 1-[2-(1-Methyl-1H-benzimidazol-2-yl)-1-pyrrolidinyl]-2-propen-1-one

• Inchi： 1S/C15H17N3O/c1-3-14(19)18-10-6-9-13(18)15-16-11-7-4-5-8-12(11)17(15)2/h3-5,7-8,13H,1,6,9-10H2,2H3
• InChI Key： DJXJYAMNDKFPCZ-UHFFFAOYSA-N
• SMILES： C(N1CCCC1C1N(C)C2=CC=CC=C2N=1)(=O)C=C

Computed Properties

• Exact Mass: 255.137162174g/mol
• Monoisotopic Mass: 255.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-[2-(1-Methyl-1H-benzimidazol-2-yl)-1-pyrrolidinyl]-2-propen-1-one

Introduction to 1-[2-(1-Methyl-1H-benzimidazol-2-yl)-1-pyrrolidinyl]-2-propen-1-one (CAS No. 2128704-81-2)

1-[2-(1-Methyl-1H-benzimidazol-2-yl)-1-pyrrolidinyl]-2-propen-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 2128704-81-2, represents a confluence of structural complexity and potential biological activity. Its molecular framework integrates elements from two distinct heterocyclic systems: benzimidazole and pyrrolidine, which are well-documented for their roles in medicinal chemistry. The presence of a propenone (α,β-unsaturated carbonyl) group further enhances its synthetic utility and reactivity, making it a valuable scaffold for drug discovery initiatives.

The compound’s structure is characterized by a rigid benzimidazole core substituted with a methyl group at the 1-position, linked via an amide-like connection to a pyrrolidinyl moiety. This arrangement not only imparts steric hindrance but also introduces potential hydrogen bonding capabilities, which are critical for interactions with biological targets. The propenone functionality at the 2-position serves as an electrophilic center, facilitating various chemical transformations such as Michael additions, condensations, and Michaelis-Arbuzov reactions. These reactivities have been leveraged in the synthesis of more complex derivatives aimed at modulating specific biological pathways.

Recent advancements in computational chemistry have enabled the exploration of 1-[2-(1-Methyl-1H-benzimidazol-2-yl)-1-pyrrolidinyl]-2-propen-1-one’s pharmacophoric features with unprecedented precision. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in inflammatory responses and cancer progression. Specifically, the benzimidazole moiety has been implicated in binding to heme-containing proteins such as cytochrome P450 enzymes, while the pyrrolidinyl group could interact with amino acid residues in target proteins, modulating their function.

In parallel, experimental investigations have begun to unravel the synthetic pathways that yield this compound efficiently. Researchers have reported optimized protocols for its preparation via multi-step cascades involving condensation reactions between appropriately substituted benzimidazoles and pyrrolidine derivatives. The use of transition metal catalysts has been found to enhance yield and selectivity, particularly in constructing the propenone unit. These methodologies align with current trends toward sustainable chemistry, minimizing waste and improving atom economy.

The potential therapeutic applications of 1-[2-(1-Methyl-1H-benzimidazol-2-yl)-1-pyrrolidinyl]-2-propen-1-one are under active investigation across multiple disciplines. Preliminary studies in cell culture models have hinted at its ability to suppress proliferation in certain cancer cell lines by interfering with key signaling cascades. Additionally, its structural motif bears resemblance to known bioactive molecules that exhibit anti-inflammatory properties, prompting exploration into its efficacy against conditions such as rheumatoid arthritis or neuroinflammation.

From a synthetic perspective, this compound exemplifies the versatility of heterocyclic chemistry in generating structurally diverse libraries for drug discovery. The integration of benzimidazole and pyrrolidine units provides a scaffold that can be further modified through techniques like halogenation, alkylation, or acylation to fine-tune biological activity. The propenone group, while reactive, can also be selectively functionalized using cross-coupling reactions or oxidation strategies to introduce additional pharmacophoric elements.

The growing interest in 1-[2-(1-Methyl-1H-benzimidazol-2-yl)-1-pyrrolidinyl]-2-propen-1-one is reflected in the increasing number of patents and publications detailing its synthesis and potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are now focused on translating these findings into preclinical studies. By leveraging high-throughput screening technologies alongside traditional pharmacological assays, researchers aim to identify derivatives with enhanced potency and reduced toxicity profiles.

As computational tools continue to evolve, so too does our ability to predict the behavior of complex molecules like CAS No. 2128704-81-2. Advanced machine learning models can now forecast metabolic stability, solubility parameters, and even ADME (Absorption, Distribution, Metabolism, Excretion) properties with remarkable accuracy. These predictions guide medicinal chemists in designing next-generation analogs that are more likely to succeed in clinical trials.

The role of this compound within broader chemical biology trends cannot be overstated. Its synthesis embodies the principles of modular construction—where functional units are combined predictably to create novel entities—and its potential applications highlight the importance of interdisciplinary approaches in addressing complex diseases. As research progresses, it is anticipated that insights gained from studying molecules like [product name] will contribute significantly to our understanding of disease mechanisms and inform the development of next-generation therapeutics.